1-ethyl-6-fluoro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one

• IUPAC Name: 1-ethyl-6-fluoro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)quinolin-4-one
• InChI: InChI=1S/C19H14FN3O2/c1-2-23-11-15(17(24)14-10-13(20)8-9-16(14)23)19-21-18(22-25-19)12-6-4-3-5-7-12/h3-11H,2H2,1H3
• InChI Key: HDQXZRZCGFTNPS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1C=CC(=C2)F)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C19H14FN3O2
• Molecular Weight: 335.3 g/mol

Description

1-ethyl-6-fluoro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one, also known as EF-PQ or EFQ, is a novel quinoline derivative that has attracted significant attention in recent years due to its potential applications in various fields of scientific research. This compound has been synthesized using different methods and has shown promising results in various studies, which will be discussed in

Scientific Research Applications

Antitumor Applications

• Research has demonstrated the transformation of antibacterial fluoroquinolones into antitumor compounds using oxadiazole heterocyclic rings. These compounds have shown significant in vitro anticancer activity against Hep-3B cancer cell lines, indicating their potential as antitumor agents (Hu Guoqianga, 2012).
• Another study focused on designing and synthesizing 6-fluoro-3-phenyl-7-piperazinyl quinolone derivatives, which were evaluated for their potential as topoisomerase I inhibitors. Some compounds exhibited potent inhibitory activity against cancer cell lines, suggesting their utility in cancer treatment (Raoling Ge et al., 2016).

Antibacterial and Antimicrobial Applications

• Novel derivatives of 8-hydroxy quinolone substituted 1,3,4-oxadiazole compounds have been synthesized and evaluated for their antibacterial and anticancer properties. Some compounds showed comparable activity to known standards against Staphylococcus aureus, indicating their potential as antibacterial agents (V. Adimule et al., 2014).
• The synthesis of a novel fluorinated compound related to nalidixic acid, showcasing broad-spectrum antibacterial activities against both gram-positive and gram-negative bacteria, highlights the potential for developing new antibacterial agents (G. Stefancich et al., 1985).

Antiprotozoal Applications

• Quinoxaline-based 1,3,4-oxadiazoles have been evaluated for their antimicrobial and antiprotozoal activities, showing promise against bacterial, fungal, and Trypanosoma cruzi infections. This suggests their potential application in treating protozoal infections (N. Patel et al., 2017).